Cas no 13323-66-5 (4,2'-Dihydroxychalcone)

4,2'-Dihydroxychalcone Properties

Names and Identifiers

• 1-(2-Hydroxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• 3-(2-HYDROXYPHENYL)-4-HYDROXYACRYLOPHENONE
• (E)-1-(2-hydroxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• 2',4-Dihydroxychalcone
• 2',4-dihydroxyflavanone
• 4,2'-dihydroxychalcone
• 1-(2-HYDROXYPHENYL)-3-(4-HYDROXYPHENYL)-2-PROPEN-1-ONE
• NSC-73255
• NSC 73255
• Acrylophenone, 2'-hydroxy-3-(p-hydroxyphenyl)-
• 2-PROPEN-1-ONE, 1-(2-HYDROXYPHENYL)-3-(4-HYDROXYPHENYL)-
• FGPJTMCJNPRZGF-JXMROGBWSA-N
• BDBM50042978
• AKOS016009680
• Q63392792
• 3-(4-Hydroxy-phenyl)-1-(2-hydroxy-phenyl)-propenone
• (E)-3-(4-hydroxyphenyl)-1-(2-hydroxyphenyl)-2-propen-1-one
• MFCD00017716
• CHEMBL126804
• Chalcone, 2',4-dihydroxy-
• BSPBio_003308
• SPECTRUM1505141
• NCGC00096017-02
• (2E)-1-(2-Hydroxyphenyl)-3-(4-hydroxyphenyl)-2-propen-1-one
• 13323-66-5
• Chalcone 3
• BS-50915
• PD000603
• CCG-214400
• NCGC00096017-01
• 1-(2-hydroxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• ST072640
• PH-011685
• NSC73255
• 1-(2-Hydroxyphenyl)-3-(4-hydroxyphenyl)-2-propen-1-one
• CHEBI:231338
• 2',4-DIHYDROXYCHALCONE
• 4,2'-DIHYDROXYCHALCONE
• 1-(2-HYDROXYPHENYL)-3-(4-HYDROXYPHENYL)PROP-2-EN-1-ONE
• +Expand

• MDL： MFCD00017716
• InChIKey： FGPJTMCJNPRZGF-JXMROGBWSA-N
• Inchi： InChI=1S/C15H12O3/c16-12-8-5-11(6-9-12)7-10-15(18)13-3-1-2-4-14(13)17/h1-10,16-17H/b10-7+
• SMILES： OC1C=CC=CC=1C(=O)/C=C/C1C=CC(O)=CC=1

Computed Properties

• Exact Mass: 240.07900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 240.078644
• Heavy Atom Count: 18
• Complexity: 303
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: 24
• Surface Charge: 0
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: 2.99390
• PSA: 57.53000
• Refractive Index: 1.684
• Boiling Point: 445.5°C at 760 mmHg
• Flash Point: 237.4°C
• Density: 1.286

4,2'-Dihydroxychalcone Security Information

4,2'-Dihydroxychalcone Customs Data

• HS CODE：2914501900
• Customs Data：

  China Customs Code:

  2914501900

  Overview:

  2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%